Cas no 867131-59-7 (4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine)

4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, methyl, and methylsulfanyl functional groups. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the methylsulfanyl moiety contributes to nucleophilic reactivity. Its well-defined molecular framework ensures consistent performance in cross-coupling and substitution reactions. The compound's stability under standard conditions facilitates handling and storage. Its utility in constructing complex molecules underscores its importance in medicinal chemistry and material science research.

4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine structure

867131-59-7 structure

Product Name:4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine

CAS No:867131-59-7

MF:C₆H₇ClN₂S

MW:174.651178598404

MDL:MFCD22201180

CID:1856672

PubChem ID:56924430

Update Time:2025-06-06

4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methyl-6-(methylthio)pyrimidine
- 4-Chloro-6-methanesulfonyl-2-methyl-pyrimidine
- 4-CHLORO-2-METHYL-6-(METHYLSULFANYL)PYRIMIDINE
- UVAKFWMJJGITGE-UHFFFAOYSA-N
- PB19483
- ST1141016
- AB0096277
- 4-Chloro-2-methyl-6-(methylthio)pyrimidine (ACI)
- 4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine
- MDL： MFCD22201180
- Inchi： 1S/C6H7ClN2S/c1-4-8-5(7)3-6(9-4)10-2/h3H,1-2H3
- InChI Key： UVAKFWMJJGITGE-UHFFFAOYSA-N
- SMILES： ClC1C=C(SC)N=C(C)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Topological Polar Surface Area: 51.1

Experimental Properties

Density: 1.30
Boiling Point: 254℃
Flash Point: 107℃

4-Chloro-2-methyl-6-(methylsulfanyl)pyrimidine Pricemore >>

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Apollo Scientific	OR929794-250mg	4-Chloro-2-methyl-6-(methylthio)pyrimidine	867131-59-7	95%	250mg	£150.00	2024-05-25
Apollo Scientific	OR929794-1g	4-Chloro-2-methyl-6-(methylthio)pyrimidine	867131-59-7	95%	1g	£164.00	2025-02-21
abcr	AB454281-1 g	4-Chloro-2-methyl-6-(methylthio)pyrimidine, 95%; .	867131-59-7	95%	1g	€289.50	2023-04-22
abcr	AB454281-5 g	4-Chloro-2-methyl-6-(methylthio)pyrimidine, 95%; .	867131-59-7	95%	5g	€782.50	2023-04-22
abcr	AB454281-10 g	4-Chloro-2-methyl-6-(methylthio)pyrimidine, 95%; .	867131-59-7	95%	10g	€1,275.50	2023-04-22
Chemenu	CM108789-1g	4-chloro-2-methyl-6-(methylsulfanyl)pyrimidine	867131-59-7	97%	1g	$***	2023-05-29
Chemenu	CM108789-5g	4-chloro-2-methyl-6-(methylsulfanyl)pyrimidine	867131-59-7	97%	5g	$***	2023-05-29
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TRC	C588248-50mg	4-Chloro-6-methanesulfonyl-2-methyl-pyrimidine	867131-59-7		50mg	$ 50.00	2022-06-06
TRC	C588248-100mg	4-Chloro-6-methanesulfonyl-2-methyl-pyrimidine	867131-59-7		100mg	$ 70.00	2022-06-06